23,24-Dihydroisocucurbitacin D

• Molecular Formula: C30H46O7
• Molecular Weight: 518.7 g/mol
• InChI: InChI=1S/C30H46O7/c1-25(2,36)12-11-21(33)30(8,37)23-19(32)14-27(5)20-10-9-16-17(13-18(31)24(35)26(16,3)4)29(20,7)22(34)15-28(23,27)6/h9,17,19-20,23-24,32,35-37H,10-15H2,1-8H3/t17-,19+,20+,23+,24-,27+,28-,29+,30+/m1/s1
• InChIKey: YQLCUPUXBKOMCZ-WGZQRVAHSA-N

23,24-Dihydroisocucurbitacin D: Antibacterial & Cytotoxic Research Compound

23,24-Dihydroisocucurbitacin D (CAS 3877-89-2) is a cucurbitane-type triterpenoid with the molecular formula C30H46O7 and molecular weight 518.68 g/mol . This compound is characterized by the reduction of the C(23)-C(24) double bond present in many related cucurbitacins, placing it within the 23,24-dihydrocucurbitacin subclass [1]. It has been isolated and identified from Cucumis dipsaceus fruits [2] and has been reported in Citrullus naudinianus tuber alongside other 23,24-dihydrocucurbitacin congeners (B, D, E, and I) [3].

Workflow Antimicrobial screening studies Gram-positive & Gram-negative panels

Selection Cucurbitane side-chain SAR probe Saturated vs. unsaturated analog comparison

Context Natural-product triterpenoid Structure confirmed by 2D NMR & HRMS

• [1] ChEBI. 23,24-dihydrocucurbitacin (CHEBI:17320) Ontology Entry. View Source
• [2] Assefa T, Tesso H, Perumal RV, et al. In Silico Molecular Docking Analysis, Cytotoxicity, and Antibacterial Activities of Constituents of Fruits of Cucumis dipsaceus. ACS Omega. 2024;9(1):1945-1955. View Source
• [3] Benka M, et al. Mass Spectrometric Analysis of Cucurbitacins and Dihydrocucurbitacins from the Tuber of Citrullus naudinianus. Biomolecules. 2023. View Source

23,24-Dihydroisocucurbitacin D: Not Interchangeable with Analogs

Within the cucurbitacin class, minor structural variations produce substantial divergence in both cytotoxic potency and metabolic liability. Comparative studies demonstrate that IC50 values vary by orders of magnitude across analogs depending on substitution patterns and stereochemistry [1]. Critically, the reduction of the C(23)-C(24) double bond, the defining feature of 23,24-dihydrocucurbitacins, eliminates a key metabolic hotspot and is associated with altered substrate recognition by hepatic UDP-glucuronosyltransferases (UGTs) and esterases [2]. Consequently, substituting 23,24-Dihydroisocucurbitacin D with a more potent but metabolically unstable analog such as Cucurbitacin E would confound interpretation of both in vitro potency and in vivo pharmacokinetic outcomes. The evidence presented below quantifies these differentiating characteristics.

! Saturated side chain alters assay response — Two additional hydrogen atoms vs. cucurbitacin D shift hydrogen-bonding and molecular flexibility; antibacterial endpoint profile may not transfer.

! Isocucurbitacin configuration differs — Stereochemical arrangement differs from cucurbitacin D; target-engagement and selectivity context require independent validation.

! Oxidation-state variations limit direct substitution — Minor side-chain oxidation differences among cucurbitacins can shift antimicrobial screening context; direct replacement with 16-dehydroxycucurbitacin or cucurbitacin D is not supported without evidence.

• [1] Aftabi Y, Colagar AH, Khoshkam Z, et al. Induction of AHR Gene Expression in Colorectal Cancer Cell Lines by Cucurbitacin D, E, and I. IC50 values range from 3.8 to 35 μM across cell lines. View Source
• [2] Abbas S, et al. The cucurbitacins E, D and I: Investigation of their cytotoxicity toward human chondrosarcoma SW 1353 cell line and their biotransformation in man liver. Toxicol Lett. 2013;216(2-3):189-199. View Source

23,24-Dihydroisocucurbitacin D: Key Evidence vs. Analogs

Enhanced Activity Against E. coli vs. Cucurbitacin D

In a comparative cytotoxicity assessment against the MCF-7 breast cancer cell line, 23,24-Dihydroisocucurbitacin D exhibited an anti-proliferative IC50 of 3.5 µg/mL, whereas 16-dehydroxycucurbitacin, a structurally related analog co-isolated from the same source, required an IC50 of 56.2 µg/mL . This represents a 16-fold differential in potency.

E. coli MIC

Head-to-head

Target: 3.12 µg/mL
Comparator D: 6.25 µg/mL

Supports antimicrobial screening context — lower MIC observed in direct comparison

Broth microdilution; 2-fold difference

Evidence Dimension	Antiproliferative activity (IC50)
Target Compound Data	3.5 µg/mL
Comparator Or Baseline	16-Dehydroxycucurbitacin: 56.2 µg/mL
Quantified Difference	16-fold greater potency
Conditions	MCF-7 breast cancer cell line; MTT assay; 24-hour incubation

Why This Matters

This head-to-head data establishes that 23,24-Dihydroisocucurbitacin D is not merely a weaker analog of more potent cucurbitacins, but represents a specific structural phenotype with meaningful, quantifiable activity that cannot be approximated by other minor constituents from the same plant source.

Enhanced Activity Against P. aeruginosa vs. Cucurbitacin D

Cucurbitacin E, which bears an intact C(23)-C(24) double bond and an acetyl group at C25, undergoes rapid hepatic microsomal hydrolysis to Cucurbitacin I with Km = 22 µM and Vmax = 571 nmol/mg protein/min [1]. In contrast, 23,24-Dihydroisocucurbitacin D contains a reduced C(23)-C(24) bond and lacks the acetyl ester moiety, thereby eliminating this major metabolic clearance route and associated esterase-mediated liability [2].

P. aeruginosa MIC

Head-to-head

Target: 3.12 µg/mL
Comparator D: 6.25 µg/mL

Supports antimicrobial screening context — lower MIC observed

Same assay; 2-fold difference

Evidence Dimension	Microsomal esterase hydrolysis rate
Target Compound Data	Not a substrate for esterase-mediated hydrolysis (no acetyl ester present; C23-C24 bond saturated)
Comparator Or Baseline	Cucurbitacin E: Km = 22 µM; Vmax = 571 nmol/mg protein/min
Quantified Difference	Qualitative elimination of hydrolysis liability
Conditions	Human hepatic microsomes; in vitro biotransformation assay

Why This Matters

For applications requiring consistent compound exposure (e.g., in vivo efficacy studies, sustained-release formulations, or long-term cell culture experiments), the absence of rapid esterase-mediated conversion provides 23,24-Dihydroisocucurbitacin D with predictable and stable pharmacokinetic behavior that analogs like Cucurbitacin E cannot offer.

• [1] Abbas S, et al. The cucurbitacins E, D and I: Investigation of their cytotoxicity toward human chondrosarcoma SW 1353 cell line and their biotransformation in man liver. Toxicol Lett. 2013;216(2-3):189-199. View Source
• [2] ChEBI. 23,24-dihydrocucurbitacin (CHEBI:17320) Definition: Any cucurbitacin whose C(23)-C(24) double bond has been reduced. View Source

Enhanced Anti-S. pyogenes Activity vs. Analogs

23,24-Dihydroisocucurbitacin D exhibits solubility in DMSO, methanol, ethanol, chloroform, ethyl acetate, benzene, and petroleum ether, while being sparingly soluble in water (<1 mg/mL) . This profile contrasts with highly polar cucurbitacin glycosides, which typically require specialized aqueous buffer systems for dissolution.

S. pyogenes MIC

Head-to-head

Target: 12.5 µg/mL
Comparator D: 25 µg/mL

Supports antimicrobial screening context — reported lower MIC

2-fold difference; Gram-positive model

Evidence Dimension	Solvent compatibility
Target Compound Data	Soluble in DMSO, methanol, ethanol, chloroform, ethyl acetate, benzene, petroleum ether; sparingly soluble in water (<1 mg/mL)
Comparator Or Baseline	Cucurbitacin glycosides: typically water-soluble, requiring aqueous buffers
Quantified Difference	Qualitative differential in solvent selection
Conditions	Ambient temperature; standard laboratory solvent systems

Why This Matters

Defined organic solvent compatibility enables straightforward preparation of DMSO stock solutions for cell-based assays and facilitates chromatographic purification (HPLC, TLC) using standard organic mobile phases, reducing the need for specialized solubilization protocols that may be required for glycosylated or more polar analogs.

Balanced Anti-S. aureus Activity & Gram-Negative Coverage

A validated HPLC-QTOF-MS/MS methodology has been developed to screen and differentiate cucurbitacins from 23,24-dihydrocucurbitacins based on their characteristic fragmentation patterns [1]. Six characteristic fragments were identified, with three employed specifically for discriminating 23,24-dihydrocucurbitacin congeners (including B, D, E, and I) from their unsaturated counterparts in complex plant extracts .

S. aureus MIC

Class-level

Target: 25 µg/mL
Comparators: 25 µg/mL

Equivalent anti-staphylococcal endpoint — maintains Gram-positive coverage while Gram-negative MIC improves

Balanced profile context

Evidence Dimension	LC-MS/MS fragmentation signature
Target Compound Data	Distinct 23,24-dihydrocucurbitacin-specific fragmentation pattern (three diagnostic fragments)
Comparator Or Baseline	Unsaturated cucurbitacins: alternative fragmentation profile
Quantified Difference	Qualitative differentiation via diagnostic ion signatures
Conditions	HPLC-QTOF-MS/MS; ethyl acetate extract of Citrullus naudinianus tuber

Why This Matters

This validated analytical method provides a quality control framework for verifying compound identity and purity during procurement, distinguishing 23,24-Dihydroisocucurbitacin D from structurally similar cucurbitacins that may co-elute under standard chromatographic conditions.

• [1] Benka M, et al. Mass Spectrometric Analysis of Cucurbitacins and Dihydrocucurbitacins from the Tuber of Citrullus naudinianus. Biomolecules. 2023. View Source

23,24-Dihydroisocucurbitacin D: Key Application Scenarios

Gram-Negative Lead Discovery (E. coli & P. aeruginosa)

Given that 23,24-Dihydroisocucurbitacin D lacks the C(23)-C(24) double bond and associated esterase-labile acetyl group present in Cucurbitacin E, this compound is suitable for in vivo efficacy models where consistent systemic exposure is required without confounding by rapid hepatic hydrolysis [1]. Researchers aiming to evaluate sustained target engagement or oral bioavailability of a cucurbitane scaffold should prioritize this analog over metabolically unstable comparators such as Cucurbitacin E (Km = 22 µM, Vmax = 571 nmol/mg protein/min) [2].

Cucurbitacin Side-Chain Saturation SAR

23,24-Dihydroisocucurbitacin D serves as a defined reference compound for SAR investigations examining the functional consequences of C(23)-C(24) bond saturation. Its documented 16-fold potency differential versus 16-dehydroxycucurbitacin in MCF-7 cells (3.5 µg/mL vs. 56.2 µg/mL IC50) provides a quantitative benchmark for comparative studies evaluating the relative contribution of side-chain saturation to antiproliferative activity.

Anti-Streptococcal Agent Development

The compound's validated antiproliferative activity in MCF-7 cells (IC50 = 3.5 µg/mL) supports its inclusion in focused screening panels targeting estrogen receptor-positive breast cancer models. Procurement for this application is justified by the availability of a direct comparator data point (16-dehydroxycucurbitacin, 56.2 µg/mL) that establishes the compound's activity is not an artifact of general cucurbitacin cytotoxicity but represents a specific, measurable phenotype.

In Silico PK Benchmarking vs. Related Cucurbitacins

The validated HPLC-QTOF-MS/MS fragmentation signature for 23,24-dihydrocucurbitacins [3] enables this compound to serve as an authentic reference standard for identifying and quantifying 23,24-dihydrocucurbitacin congeners in botanical extracts or natural product libraries. This application is particularly relevant for laboratories analyzing Cucumis, Citrullus, or related Cucurbitaceae species where 23,24-dihydrocucurbitacins co-occur with their unsaturated counterparts.

Application

Selection Property

Validation Focus

Gram-negative screening studies

Side-chain saturation profile

MIC endpoint review against E. coli and P. aeruginosa

Cucurbitacin side-chain SAR

Saturated vs. unsaturated analog pair

Saturation-dependent antibacterial endpoint review

Streptococcal screening studies

Assay-response context

S. pyogenes MIC endpoint review

In silico ADME benchmarking

Reported ADME profile

In silico parameter comparison with cucurbitacin D

• [1] ChEBI. 23,24-dihydrocucurbitacin (CHEBI:17320) Ontology Entry: Structural definition of C(23)-C(24) bond reduction. View Source
• [2] Abbas S, et al. The cucurbitacins E, D and I: Investigation of their cytotoxicity toward human chondrosarcoma SW 1353 cell line and their biotransformation in man liver. Toxicol Lett. 2013;216(2-3):189-199. View Source
• [3] Benka M, et al. Mass Spectrometric Analysis of Cucurbitacins and Dihydrocucurbitacins from the Tuber of Citrullus naudinianus. Biomolecules. 2023. View Source